Cas no 946387-33-3 (10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one)

• Product Name: 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one
• CAS No: 946387-33-3
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• MDL: MFCD00170211
• CID: 4666795
• Update Time: 2025-07-15

10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one

• MDL： MFCD00170211
• Inchi： 1S/C17H22N2O/c1-4-12-14(20)9-17(2,3)16-15(12)19-13-8-6-5-7-11(13)10-18-16/h5-8,12,18-19H,4,9-10H2,1-3H3
• InChI Key： XKCOKGSLKJYSPT-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2CNC2C(C)(C)CC(=O)C(CC)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one

Professional Introduction to Compound with CAS No. 946387-33-3 and Product Name: 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one

The compound with the CAS number 946387-33-3 and the product name 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, characterized by its tricyclic framework and multiple functional groups, has garnered considerable attention due to its potential biological activities and mechanistic insights.

At the core of this compound's uniqueness lies its tricyclic scaffold, which is a hallmark of many bioactive molecules. The 10-ethyl-14,14-dimethyl substituents contribute to the steric environment of the molecule, influencing its interactions with biological targets. The presence of 2,9-diazatricyclo[9.4.0.0^{3,8}] suggests a highly constrained ring system, which can modulate the compound's pharmacokinetic properties and binding affinity. This structural complexity is not merely an academic curiosity but a deliberate design feature aimed at optimizing therapeutic efficacy.

The pentadeca-1(11),3(8),4,6-tetraen-12-one moiety introduces multiple double bonds and a ketone group, which are pivotal for electronic distribution and potential hydrogen bonding interactions. These features are often exploited in drug design to enhance binding to specific protein targets or to modulate metabolic pathways. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic agents for various diseases.

In the realm of medicinal chemistry, the synthesis and characterization of complex molecules like 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one require meticulous planning and advanced synthetic techniques. The tricyclic core presents challenges in terms of regioselectivity and stereoselectivity during synthesis. However, recent advancements in catalytic methods and computational chemistry have made it feasible to construct such intricate structures with high precision.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary in vitro studies have suggested that it may exhibit properties relevant to neurological disorders and inflammation pathways. The diazatricyclic core is particularly interesting as it mimics natural products known for their therapeutic effects. By leveraging this scaffold, researchers aim to develop molecules that can interact selectively with disease-relevant targets.

The tetraene system within the molecule is another key feature that warrants further investigation. Tetraenes are known for their ability to undergo [4+2] cycloadditions, a reaction that is widely exploited in organic synthesis and drug development. This reactivity could be harnessed to generate novel derivatives with enhanced pharmacological properties or to develop probes for biochemical studies.

Recent breakthroughs in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic profiles. These tools are invaluable for designing molecules like 10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one, allowing researchers to optimize its structure before undertaking costly wet-lab experiments. Such integrative approaches combining experimental synthesis with computational modeling are revolutionizing drug discovery pipelines.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use as a chemical probe in biochemical assays or as a building block for larger libraries of bioactive molecules. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for tailored therapeutics.

In conclusion,10-ethyl-14,14-dimethyl-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6-tetraen-12-one represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its intricate framework offers opportunities for exploring new therapeutic avenues while also posing challenges that drive innovation in synthetic chemistry and computational biology.